Cas no 1536988-56-3 (4,4-difluoro-2,2-dimethylbutanoic acid)

• Product Name: 4,4-difluoro-2,2-dimethylbutanoic acid
• CAS No: 1536988-56-3
• MF: C₆H₁₀F₂O₂
• MW: 152.139209270477
• MDL: MFCD21922058
• CID: 4604615
• PubChem ID: 79426406
• Update Time: 2024-03-01

4,4-difluoro-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2,2-dimethylbutanoic acid

• MDL： MFCD21922058
• Inchi： 1S/C6H10F2O2/c1-6(2,5(9)10)3-4(7)8/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： CXEPIJBZFSIYOY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)CC(F)F

Computed Properties

• Exact Mass: 152.06488588g/mol
• Monoisotopic Mass: 152.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids